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Compound of Interest

Compound Name: 2-methylquinoline-6-sulfonic acid

Cat. No.: B3059041

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 2-methylquinoline-
6-sulfonic acid, a key intermediate in synthetic organic chemistry. It details the compound's
molecular structure, physicochemical properties, and established methods for its synthesis and
characterization. This guide includes detailed experimental protocols for its preparation and
derivatization, alongside an exploration of its applications, particularly as a precursor for
pharmacologically relevant molecules and materials science. The information is intended to
support researchers and professionals in drug development and chemical synthesis.

Molecular Structure and Properties

2-Methylquinoline-6-sulfonic acid is a derivative of quinoline, a heterocyclic aromatic
compound. The structure consists of a 2-methylquinoline core with a sulfonic acid group (-
SOsH) substituted at the 6-position of the quinoline ring. This sulfonic acid group significantly
influences the molecule's reactivity and physical properties, such as its solubility.

The key structural and chemical identifiers for this compound are summarized below.
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Property Value Reference
CAS Number 93805-05-1 [11[2]
Molecular Formula C10H9NOsS [3114]
Molecular Weight 223.25 g/mol [1114]
IUPAC Name 2-:ethquuinoline-6-sulf0nic 5]

aci

. CC1=NC2=C(C=C1)C=C(C=C
Canonical SMILES [4]
2)S(=0)(=0)0

WTVFVAWTGKJIRPC-
InChl Key [1][4]
UHFFFAOYSA-N
Density (Predicted) 1.432 g/cm3 [2][4]
pKa (Predicted) -0.80 £ 0.40 [6]
Physical Form Solid
Purity Typically 295%

N Sealed in a dry environment at
Storage Conditions
room temperature.

Synthesis and Derivatization

The primary route for synthesizing 2-methylquinoline-6-sulfonic acid is through the direct
electrophilic sulfonation of 2-methylquinoline.[1] The regioselectivity of this reaction is critical,
with the sulfonic acid group preferentially attaching to the 6-position under controlled
thermodynamic conditions.[1]

A key application of this compound is its conversion to the more reactive intermediate, 2-
methylquinoline-6-sulfonyl chloride.[1][7] This derivative serves as a versatile building block for
introducing the 2-methylquinoline-6-sulfonyl moiety into other molecules, such as in the
synthesis of sulfonamides.[1]
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Synthesis Workflow
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y

2-Methylquinoline-6-sulfonic acid
(Target Compound)

+ SOCIz or PCIs
(Chlorination)

y

2-Methylquinoline-6-sulfonyl chloride
(Reactive Intermediate)

Click to download full resolution via product page

Caption: Synthesis and key derivatization workflow of 2-methylquinoline-6-sulfonic acid.

Experimental Protocols

Protocol 1: Synthesis of 2-Methylquinoline-6-sulfonic Acid via Direct Sulfonation
This protocol is based on classical sulfonation methods described for quinoline derivatives.[1]
o Materials: 2-methylquinoline, concentrated sulfuric acid (98%) or chlorosulfonic acid.

e Procedure:
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o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, carefully
add 2-methylquinoline to an excess of concentrated sulfuric acid or chlorosulfonic acid.
The reaction is exothermic and should be performed in an ice bath to control the initial
temperature.

o Once the initial exotherm subsides, heat the reaction mixture to a temperature between
80-120°C.[1] This temperature range favors the formation of the thermodynamically stable
6-sulfonic acid isomer.[1]

o Maintain the temperature and continue stirring for several hours until the reaction is
complete (monitoring by TLC is recommended).

o Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. This
will precipitate the product.

o Filter the crude product and wash it with cold water to remove excess acid.

o Recrystallize the solid from a suitable solvent (e.g., water or ethanol) to obtain the purified
2-methylquinoline-6-sulfonic acid.

o Dry the final product under vacuum.
Protocol 2: Conversion to 2-Methylquinoline-6-sulfonyl Chloride

This protocol describes the conversion of the sulfonic acid to its corresponding sulfonyl
chloride.[1][7]

o Materials: 2-methylquinoline-6-sulfonic acid, thionyl chloride (SOCIz) or phosphorus
pentachloride (PCls), and an appropriate solvent (e.g., dichloromethane).

e Procedure:

o Suspend 2-methylquinoline-6-sulfonic acid in a flask with an excess of thionyl chloride,
with a catalytic amount of dimethylformamide (DMF) if necessary.

o Gently reflux the mixture under an inert atmosphere (e.g., nitrogen) for 2-4 hours. The
reaction progress can be monitored by the cessation of gas (HCIl and SO3) evolution.
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o After the reaction is complete, cool the mixture to room temperature.
o Carefully remove the excess thionyl chloride by distillation under reduced pressure.

o The resulting crude 2-methylquinoline-6-sulfonyl chloride can be purified by
recrystallization from a non-polar solvent. This compound is often used directly in
subsequent steps due to its reactivity.[8]

Spectroscopic Characterization

The structural confirmation of 2-methylquinoline-6-sulfonic acid relies on standard
spectroscopic techniques. While specific spectral data is proprietary to suppliers, the expected
characteristics can be inferred from the molecular structure.[1]
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Technique

Expected Characteristics

1H NMR

- Aromatic Protons: Multiple signals in the range
of 7.0-8.5 ppm corresponding to the protons on
the quinoline ring.[1]- Methyl Protons: A
characteristic singlet peak for the methyl group
at the C2 position, typically shifted downfield.[1]-
Sulfonic Acid Proton: A broad singlet, which may

be exchangeable with D20.

13C NMR

- Quinoline Carbons: Multiple signals in the
aromatic region, with carbons attached to the
nitrogen and the sulfonyl group shifted downfield
due to their electronegativity.[1]- Methyl Carbon:

A signal in the aliphatic region.

FT-IR Spectroscopy

- S=0 Stretching: Strong absorption bands
characteristic of the sulfonyl group.- O-H
Stretching: A broad band for the hydroxyl group
of the sulfonic acid.- C=N & C=C Stretching:
Bands corresponding to the quinoline ring

system.

Mass Spectrometry

- Molecular lon Peak: An [M+H]* or [M-H]~ peak
corresponding to the molecular weight of 223.25
g/mol . LC-MS is a highly sensitive method for

its quantification.[1]

Applications in Research and Development

2-Methylquinoline-6-sulfonic acid is primarily valued as a synthetic intermediate.[1] The

quinoline scaffold is a core component in numerous pharmacologically active compounds, and

the addition of a sulfonic acid group enhances reactivity for further chemical modifications.[1]

o Pharmaceutical Synthesis: The compound is a precursor for synthesizing sulfonamides via

its sulfonyl chloride derivative.[1] Quinoline-based sulfonamides have been investigated for

various therapeutic properties, including antimicrobial, anti-inflammatory, and anticancer

activities.[1]
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« Dye Synthesis: Quinoline sulfonic acid derivatives serve as intermediates in the production
of various dyes.[1]

+ Materials Science: The ability of these compounds to form complexes with metal ions
suggests potential applications in catalysis and the development of novel materials.[1]

Role as a Synthetic Precursor

2-Methylquinoline-6-sulfonic acid

2-Methylquinoline-6-sulfonyl chloride
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Click to download full resolution via product page

Caption: Role of 2-methylquinoline-6-sulfonic acid as a precursor in synthetic chemistry.

Safety Information

According to available safety data, 2-methylquinoline-6-sulfonic acid is classified with the
following hazards:

+ Signal Word: Danger[5]
e Hazard Statements:

o H314: Causes severe skin burns and eye damage.[5]
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o H335: May cause respiratory irritation.[5]

o Precautionary Statements: Standard precautions for handling corrosive and irritating
chemicals should be followed, including the use of personal protective equipment (gloves,
goggles, lab coat) and working in a well-ventilated area.[5]

Conclusion

2-Methylquinoline-6-sulfonic acid is a well-characterized chemical compound with significant
utility as a synthetic intermediate. Its straightforward synthesis from 2-methylquinoline and its
conversion to the highly reactive sulfonyl chloride derivative make it a valuable building block
for drug discovery, dye manufacturing, and materials science. This guide provides the
foundational technical information required for researchers to effectively utilize this compound
in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-methylquinoline-6-sulfonic acid | 93805-05-1 | Benchchem [benchchem.com]

2. pinpools.com [pinpools.com]

3. 2-Methylquinoline-6-sulphonic acid | CLOHINO3S | CID 3019416 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. alfa-chemistry.com [alfa-chemistry.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. 93805-05-1 CAS MSDS (2-METHYLQUINOLINE-6-SULFONIC ACID) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

7. 2-Methylquinoline-6-sulfonyl chloride | Benchchem [benchchem.com]

8. connectsci.au [connectsci.au]

To cite this document: BenchChem. [A Technical Guide to 2-Methylquinoline-6-sulfonic Acid:
Structure, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f03f9d
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f03f9d
https://www.benchchem.com/product/b3059041?utm_src=pdf-body
https://www.benchchem.com/product/b3059041?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b3059041
https://pinpools.com/en/marketplace/2-methylquinoline-6-sulphonic-acid-93805-05-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-6-sulphonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-6-sulphonic-acid
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f03f9d
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2404750.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2404750.aspx
https://www.benchchem.com/product/b13532322
https://connectsci.au/ch/article-lookup/doi/10.1071/ch9640820
https://www.benchchem.com/product/b3059041#2-methylquinoline-6-sulfonic-acid-molecular-structure
https://www.benchchem.com/product/b3059041#2-methylquinoline-6-sulfonic-acid-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b3059041#2-methylquinoline-6-sulfonic-acid-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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